Ethyl 2-(5-fluorobenzofuran-3-yl)acetate
Cat. No. B8631683
M. Wt: 222.21 g/mol
InChI Key: LFDHIWDTVCXWQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07276603B2
Procedure details
To a stirred suspension of LiAlH4 (200 mg, excess) in THF at 0° C., ethyl(5-fluoro-1-benzofuran-3-yl)acetate (1.11 g, 5 mmol) in THF (20 mL) was added slowly. After the addition, reaction mixture was stirred at room temperature for 1 hr and quenched with saturated NH4Cl solution. The product was extracted with chloroform and washed well with water. It was dried over anhydrous MgSO4, filtered and concentrated. The product, 2-(5-fluoro-1-benzofuran-3-yl)ethanol, was obtained as a white oil and was pure enough to be taken to the next step without purification. Yield: 820 mg (91%); (M+H): 181.
Identifiers
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REACTION_CXSMILES
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[H-].[H-].[H-].[H-].[Li+].[Al+3].C([O:9][C:10](=O)[CH2:11][C:12]1[C:16]2[CH:17]=[C:18]([F:21])[CH:19]=[CH:20][C:15]=2[O:14][CH:13]=1)C>C1COCC1>[F:21][C:18]1[CH:19]=[CH:20][C:15]2[O:14][CH:13]=[C:12]([CH2:11][CH2:10][OH:9])[C:16]=2[CH:17]=1 |f:0.1.2.3.4.5|
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Inputs
Step One
Step Two
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Name
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Quantity
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1.11 g
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Type
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reactant
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Smiles
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C(C)OC(CC1=COC2=C1C=C(C=C2)F)=O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature for 1 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After the addition, reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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quenched with saturated NH4Cl solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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The product was extracted with chloroform
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WASH
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Type
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WASH
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Details
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washed well with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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It was dried over anhydrous MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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FC=1C=CC2=C(C(=CO2)CCO)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
